Cas no 2648939-60-8 (lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo3.2.1octane-2-carboxylate)

• Product Name: lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo3.2.1octane-2-carboxylate
• CAS No: 2648939-60-8
• MF: C₁₂H₁₉LiN₂O₄
• MW: 262.231263399124
• MDL: MFCD34168647
• CID: 5643574
• PubChem ID: 155973861
• Update Time: 2025-05-21

lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo3.2.1octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28220991
• lithium(1+) 4-[(tert-butoxy)carbonyl]-1,4-diazabicyclo[3.2.1]octane-2-carboxylate
• 2648939-60-8
• lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo3.2.1octane-2-carboxylate

• MDL： MFCD34168647
• Inchi： 1S/C12H20N2O4.Li/c1-12(2,3)18-11(17)14-7-9(10(15)16)13-5-4-8(14)6-13;/h8-9H,4-7H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key： IOXFRYJRLFTZFE-UHFFFAOYSA-M
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)[O-])N2CCC1C2)=O.[Li+]

Computed Properties

• Exact Mass: 262.15048553g/mol
• Monoisotopic Mass: 262.15048553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo3.2.1octane-2-carboxylate

Comprehensive Analysis of Lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo[3.2.1]octane-2-carboxylate (CAS No. 2648939-60-8)

The compound Lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo[3.2.1]octane-2-carboxylate (CAS No. 2648939-60-8) represents a highly specialized chemical entity with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the 1,4-diazabicyclo[3.2.1]octane core and tert-butoxy carbonyl (Boc) protecting group, make it a valuable intermediate for drug discovery and peptide chemistry. Recent trends in AI-driven molecular design and green chemistry have amplified interest in such structurally complex compounds, as researchers seek sustainable routes for their synthesis.

One of the most frequently asked questions in scientific forums revolves around the stability of Boc-protected intermediates like this lithium salt. Studies confirm that the lithium carboxylate moiety enhances solubility in polar aprotic solvents, a critical factor for high-throughput screening applications. The diazabicyclo[3.2.1]octane scaffold—a less common analog of the widely studied DABCO (1,4-diazabicyclo[2.2.2]octane)—offers distinct conformational constraints that influence molecular recognition properties. This has sparked discussions in computational chemistry circles about its potential for designing selective enzyme inhibitors.

From a synthetic perspective, the CAS No. 2648939-60-8 material addresses two key challenges in modern organic chemistry: protecting group strategy optimization and metal-counterion effects on reaction kinetics. The lithium cation's role in anion stabilization is particularly noteworthy, as evidenced by recent publications in The Journal of Organic Chemistry discussing lithium-carboxylate complexes. Meanwhile, the tert-butoxy carbonyl group remains a gold standard in peptide synthesis, with growing demand for derivatives that minimize racemization risks during solid-phase peptide coupling steps.

Analytical characterization of this compound involves advanced techniques like multidimensional NMR (particularly ¹³C and ⁶Li NMR) and high-resolution mass spectrometry (HRMS). These methods are essential for verifying the integrity of the bicyclic framework and monitoring potential Boc-deprotection under various conditions. Recent patent literature reveals that similar structures are being explored for bioconjugation applications, particularly in antibody-drug conjugate (ADC) development where controlled release profiles are crucial.

The environmental profile of lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo[3.2.1]octane-2-carboxylate aligns with current green chemistry metrics. Its synthesis typically employs atom-economical routes, and the lithium salt form reduces the need for hazardous solvents compared to traditional amine hydrochlorides. This aspect resonates with the pharmaceutical industry's push toward Process Mass Intensity (PMI) reduction—a trending topic in continuous manufacturing symposiums.

Emerging applications in metal-organic frameworks (MOFs) have brought renewed attention to such lithium carboxylates. The compound's ability to form coordination polymers through lithium-oxygen interactions is being investigated for molecular encapsulation systems. Furthermore, the diazabicyclo[3.2.1]octane unit's rigidity makes it an interesting candidate for designing chiral auxiliaries, with several research groups publishing on asymmetric induction using related scaffolds.

Storage and handling recommendations for CAS No. 2648939-60-8 emphasize protection from moisture-sensitive degradation, with anhydrous conditions preferred for long-term stability. This aligns with best practices for organolithium compounds in general. The growing database of structure-property relationship (SPR) studies on similar molecules helps predict its behavior in various reaction media, a valuable resource for process chemists optimizing large-scale preparations.

In conclusion, Lithium(1+) 4-(tert-butoxy)carbonyl-1,4-diazabicyclo[3.2.1]octane-2-carboxylate exemplifies the intersection of structural complexity and functional versatility in modern synthetic chemistry. Its applications span from medicinal chemistry to materials science, with ongoing research continuously revealing new dimensions of its utility. The compound's unique features position it as a compelling subject for both academic investigation and industrial development.